4-(N,N-diethylsulfamoyl)-N-(6-isopropylbenzo[d]thiazol-2-yl)benzamide
Overview
Description
4-(N,N-diethylsulfamoyl)-N-(6-isopropylbenzo[d]thiazol-2-yl)benzamide, commonly known as DBIBB, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. DBIBB is a sulfonamide-based compound that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.
Mechanism of Action
DBIBB exerts its effects through the inhibition of carbonic anhydrase IX (CAIX), which is an enzyme that is overexpressed in various cancer cells. The inhibition of CAIX leads to a decrease in intracellular pH, which in turn induces apoptosis in cancer cells. Additionally, DBIBB has been shown to have antioxidant and anti-inflammatory effects, which contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that DBIBB has the ability to induce apoptosis in cancer cells by inhibiting CAIX. Additionally, DBIBB has been shown to have neuroprotective effects against oxidative stress and inflammation, which makes it a potential candidate for the treatment of neurodegenerative diseases. DBIBB has also been shown to have anti-inflammatory effects, which contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
DBIBB has several advantages for lab experiments, including its ability to inhibit CAIX and induce apoptosis in cancer cells. Additionally, DBIBB has been shown to have neuroprotective effects against oxidative stress and inflammation, which makes it a potential candidate for the treatment of neurodegenerative diseases. However, there are also limitations to using DBIBB in lab experiments, such as its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for research on DBIBB, including its potential applications in cancer therapy, neuroprotection, and inflammation. Additionally, further studies are needed to determine the safety and efficacy of DBIBB in humans, as well as its potential interactions with other drugs. Overall, DBIBB has shown promising results in various studies, and further research is needed to fully understand its potential applications in scientific research.
Scientific Research Applications
DBIBB has been studied for its potential applications in various scientific research fields such as cancer therapy, neuroprotection, and inflammation. Studies have shown that DBIBB has the ability to inhibit the growth of cancer cells by inducing apoptosis, which makes it a promising candidate for cancer therapy. Additionally, DBIBB has been shown to have neuroprotective effects against oxidative stress and inflammation, which makes it a potential candidate for the treatment of neurodegenerative diseases.
properties
IUPAC Name |
4-(diethylsulfamoyl)-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O3S2/c1-5-24(6-2)29(26,27)17-10-7-15(8-11-17)20(25)23-21-22-18-12-9-16(14(3)4)13-19(18)28-21/h7-14H,5-6H2,1-4H3,(H,22,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKPWDRRZBMRSTH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(diethylsulfamoyl)-N-[6-(propan-2-yl)-1,3-benzothiazol-2-yl]benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.